Cas no 842956-83-6 (3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 842956-83-6
• MF: C₁₅H₁₂ClNO₂S
• MW: 305.779281616211
• CID: 5821140
• PubChem ID: 1093137
• Update Time: 2025-10-23

3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one
• 842956-83-6
• 3-[2-(2-chlorophenoxy)ethyl]-1,3-benzothiazol-2-one
• CCG-120030
• AT-057/42796650
• 3-(2-(2-chlorophenoxy)ethyl)benzo[d]thiazol-2(3H)-one
• BAS 08977215
• 3-[2-(2-chlorophenoxy)ethyl]-1,3-benzothiazol-2(3H)-one
• AKOS000649061
• Z111715604
• F1641-0028

• Inchi： 1S/C15H12ClNO2S/c16-11-5-1-3-7-13(11)19-10-9-17-12-6-2-4-8-14(12)20-15(17)18/h1-8H,9-10H2
• InChI Key： UXQIMKIMAPSSIV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCN1C(=O)SC2C=CC=CC1=2

Computed Properties

• Exact Mass: 305.0277275g/mol
• Monoisotopic Mass: 305.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one

Comprehensive Analysis of 3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one (CAS No. 842956-83-6)

The compound 3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one, identified by its CAS No. 842956-83-6, is a synthetic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiazole core linked to a 2-chlorophenoxyethyl moiety, makes it a versatile intermediate for developing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to known pharmacophores.

In recent years, the demand for novel heterocyclic compounds like 3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one has surged due to their role in addressing global health challenges. For instance, its benzothiazolone scaffold is being explored for antimicrobial and anti-inflammatory properties, aligning with the growing need for new therapeutic agents amid rising antibiotic resistance. The 2-chlorophenoxy group further enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug design.

From a synthetic chemistry perspective, CAS No. 842956-83-6 exemplifies the convergence of green chemistry principles and efficient molecular design. Laboratories are optimizing its synthesis to reduce hazardous byproducts, responding to the industry's shift toward sustainable practices. This aligns with frequent search queries such as "eco-friendly synthesis of benzothiazole derivatives" or "applications of chlorophenoxy compounds in medicine," reflecting user interest in environmentally conscious methodologies.

The compound's physicochemical properties—such as moderate solubility in organic solvents and stability under physiological conditions—make it a candidate for formulation studies. Its molecular weight (293.78 g/mol) and logP value suggest favorable pharmacokinetic profiles, a topic often searched by medicinal chemists ("benzothiazolone ADME properties"). These characteristics are crucial for optimizing bioavailability, a key focus in preclinical development.

Beyond pharmaceuticals, 3-[2-(2-chlorophenoxy)ethyl]-2,3-dihydro-1,3-benzothiazol-2-one has potential in material science. Its aromatic systems and heteroatoms could contribute to advanced polymer matrices or organic semiconductors, addressing trending searches like "benzothiazole-based smart materials." Such interdisciplinary applications highlight its versatility beyond traditional chemical domains.

Analytical techniques for characterizing this compound, including HPLC purity analysis and NMR spectroscopy, are frequently discussed in academic forums. Researchers often inquire about "spectral data interpretation for dihydrobenzothiazolones", underscoring the need for accessible reference data. Proper characterization ensures reproducibility—a cornerstone in both academic and industrial settings.

In conclusion, 842956-83-6 represents a compelling case study in modern chemical innovation. Its dual relevance in life sciences and materials engineering, coupled with sustainable synthesis potential, positions it as a molecule of enduring scientific and commercial interest. As exploration continues, this compound may unlock answers to pressing challenges across multiple disciplines.